Cas no 2019586-97-9 (N-Methyl-4-(pentafluoro-l6-sulfanyl)aniline)
2019586-97-9 structure
Product Name:N-Methyl-4-(pentafluoro-l6-sulfanyl)aniline
N-Methyl-4-(pentafluoro-l6-sulfanyl)aniline Chemical and Physical Properties
Names and Identifiers
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- G69712
- N-methyl-4-(pentafluoro-??-sulfanyl)aniline
- SCHEMBL18542736
- N-Methyl-4-(pentafluoro-l6-sulfanyl)aniline
- 2019586-97-9
- n-methyl-4-(pentafluoro-lambda6-sulfanyl)aniline
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- Inchi: 1S/C7H8F5NS/c1-13-6-2-4-7(5-3-6)14(8,9,10,11)12/h2-5,13H,1H3
- InChI Key: GDUJRYLMYHALPQ-UHFFFAOYSA-N
- SMILES: N(C)C1C=CC(=CC=1)S(F)(F)(F)(F)F
Computed Properties
- Exact Mass: 233.02976124g/mol
- Monoisotopic Mass: 233.02976124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 13Ų
N-Methyl-4-(pentafluoro-l6-sulfanyl)aniline Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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